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Compound of Interest

Compound Name: Propachlor

Cat. No.: B1678252

This document provides essential safety and logistical information for the proper disposal of
propachlor, a discontinued and hazardous herbicide. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure the safe and
compliant management of propachlor waste.

Propachlor is recognized as a carcinogenic compound with the potential for DNA damage and
reproductive toxicity.[1][2][3] It is classified as harmful if swallowed, toxic in contact with skin, a
serious eye irritant, and may cause an allergic skin reaction.[4] Furthermore, propachlor is
very toxic to aquatic life with long-lasting effects.[4][5] Due to these hazards, it is imperative
that propachlor and its containers are handled and disposed of with strict adherence to safety
protocols and regulatory requirements.

Immediate Safety and Handling Precautions

When handling propachlor, always wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, eye protection, and protective clothing.[4][6] All handling
should be conducted in a well-ventilated area or a chemical fume hood.[6] Avoid the generation
of dust if handling the solid form.[4]

In case of a spill, isolate the area. For small spills, absorb the material with an inert substance
(e.g., sand or earth) and collect it in a sealable container for disposal.[3][7] Do not allow
propachlor to enter drains or waterways.[4]
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Regulatory Framework

In the United States, the disposal of pesticides like propachlor is governed by the Federal
Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and
Recovery Act (RCRA).[8] Once a pesticide is designated for disposal, it is considered waste
and falls under RCRA regulations, which may classify it as hazardous waste.[8] It is crucial to
note that state and local regulations can be more stringent than federal laws.[9][10]

Step-by-Step Disposal Procedures

The primary and most recommended course of action for unused propachlor is to seek an
alternative use or to return it to the manufacturer.[2] If these options are not feasible, the
following step-by-step disposal plan should be implemented:

Step 1: Consult the Product's Safety Data Sheet (SDS) and Label

The original product label and SDS are the first points of reference for disposal instructions
under the "Storage and Disposal” section.[9][10]

Step 2: Determine if On-site Use is Possible

For small, unused quantities, the preferred method is to use the chemical for its intended
purpose as directed on the label.[9][10]

Step 3: Contact Your Institution's Environmental Health and Safety (EHS) Office

Your EHS office will provide specific guidance on hazardous waste management and disposal
procedures that are compliant with your institution's policies and local regulations.

Step 4: Identify a Licensed Hazardous Waste Disposal Service

If direct use or return is not possible, propachlor must be disposed of through a licensed
hazardous waste disposal service. Many states offer "Clean Sweep" programs for the collection
of unwanted agricultural pesticides.[8] For laboratory-scale waste, your institution's EHS office
will have contracted services for hazardous waste disposal.

Step 5: Prepare for Transport and Disposal
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» Keep in Original Container: Store the propachlor in its original, clearly labeled container.[9]

e Secure Packaging: Ensure the container is tightly sealed and not leaking. For transport,
place the container in a secondary, larger container to prevent spills.[9]

o Documentation: Complete all necessary hazardous waste manifests or internal tracking
forms as required by your institution and the disposal service.

Step 6: Disposal of Empty Containers

Empty propachlor containers must also be handled properly to avoid environmental
contamination.

o Triple Rinse: Fill the container one-quarter full with water, securely close the lid, and shake.
Empty the rinse water (rinsate) into a container for proper disposal as hazardous waste.
Repeat this process two more times.[11]

e Puncture the Container: After triple rinsing, puncture the container to prevent reuse.[11]

o Dispose with Regular Waste: The triple-rinsed and punctured container can typically be
disposed of in the regular trash, but confirm this with your local waste management authority.
[11]

Chemical Degradation Methods (Investigational)

While high-temperature incineration is the most effective method for destroying organochlorine
pesticides like propachlor, it is often not feasible for small laboratory quantities.[12] Research
has suggested chemical degradation methods, though practical, validated protocols for
propachlor are not widely established. Propachlor is known to be unstable in acidic
environments and is hydrolyzed by strong acids and bases.[7][12] Any attempt at chemical
degradation should be considered an experimental procedure and performed with extreme
caution by trained personnel.

Quantitative Data for Propachlor

The following table summarizes key quantitative data for propachlor, providing context for its
hazardous nature and environmental impact.
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Parameter Value Reference(s)
Chemical Formula C11H14CINO [2]

Molecular Weight 211.69 g/mol [2]

Physical State Light tan solid [21[7]

Melting Point 77 °C [13]

Water Solubility 580 mg/L at 20 °C [13]

Oral Toxicity (LD50, rat) 290 mg/kg (for propachlor) [3]
Environmental Detection 0.02-3.5 ppb in some wells [14]

Propachlor Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

propachlor.
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Unwanted Propachlor
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Caption: Logical workflow for the proper disposal of propachlor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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